Cas no 872848-58-3 (N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
• CAS No: 872848-58-3
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• CID: 6352978
• PubChem ID: 4052213
• Update Time: 2025-07-08

N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(1-methoxypropan-2-yl)-2-oxoacetamide
• N,N-diethyl-2-(3-{[(1-methoxypropan-2-yl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide
• F2001-0064
• 872848-58-3
• 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(1-methoxypropan-2-yl)-2-oxoacetamide
• AKOS024619089

• Inchi： 1S/C20H27N3O4/c1-5-22(6-2)18(24)12-23-11-16(15-9-7-8-10-17(15)23)19(25)20(26)21-14(3)13-27-4/h7-11,14H,5-6,12-13H2,1-4H3,(H,21,26)
• InChI Key： SSUMZJUCQBKOKS-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NC(C)COC)=O)=O)C2C=CC=CC1=2)N(CC)CC

Computed Properties

• Exact Mass: 373.20015635g/mol
• Monoisotopic Mass: 373.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide

N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide: A Comprehensive Overview

N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide, with CAS No. 872848-58-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its intricate structure, has been the subject of numerous studies aimed at understanding its potential applications in drug development and therapeutic interventions.

The molecular structure of N,N-diethyl-substituted acetamide derivative incorporates a diethyl group attached to the nitrogen atom, which is further connected to an acetamide moiety. The indole ring system, a key structural component, is substituted at the 3-position with a carbamoylcarbonyl group derived from 1-methoxypropan-2-yl. This unique arrangement of functional groups contributes to the compound's pharmacokinetic properties and bioavailability.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methodologies for the synthesis of this compound. Utilizing multi-component reactions and catalytic processes, chemists have optimized the production of N,N-diethyl-substituted derivatives, ensuring scalability and cost-effectiveness for potential large-scale manufacturing.

From a pharmacological perspective, studies have demonstrated that this compound exhibits promising activity in vitro against various disease models. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as a modulator of key cellular pathways implicated in neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier, facilitated by its lipophilic nature, underscores its suitability for targeting central nervous system disorders.

Moreover, investigations into the mechanism of action reveal that N,N-diethyl-substituted acetamides interact with specific protein targets, thereby influencing cellular signaling cascades. These findings have prompted further research into its efficacy as a therapeutic agent in oncology, where modulation of such pathways could potentially inhibit tumor growth and metastasis.

In terms of toxicity profiles, preliminary studies indicate that this compound demonstrates low cytotoxicity at therapeutic concentrations, making it a viable candidate for preclinical trials. However, ongoing research is focused on refining its pharmacokinetic properties to enhance its efficacy and minimize adverse effects.

The versatility of this compound extends beyond its therapeutic applications. Its structural features make it an attractive scaffold for the development of novel chemical entities with diverse biological activities. Researchers are exploring its potential as a lead compound for designing drugs targeting inflammatory diseases, infectious agents, and metabolic disorders.

In conclusion, N,N-diethyl-2-(3-{(1-methoxypropan-2-yl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide represents a significant advancement in medicinal chemistry. With its unique structure and promising biological activity, this compound holds immense potential for contributing to the development of innovative therapeutic agents across various disease areas.